Methyl 5-bromo-2,3-dimethoxybenzoate
Overview
Description
Methyl 5-bromo-2,3-dimethoxybenzoate is a chemical compound with the molecular formula C10H11BrO4 . It is a derivative of benzoic acid, with two methoxy groups (-OCH3) attached to the benzene ring at positions 2 and 3, a bromine atom at position 5, and a methyl ester group (-COOCH3) attached to the carboxyl group .
Synthesis Analysis
The synthesis of Methyl 5-bromo-2,3-dimethoxybenzoate can be achieved through a series of reactions starting from commercially available 3,4,5-trimethoxytoluene . The process involves bromination, methoxylation, and oxidation reactions . The overall yield of this synthesis process has been demonstrated to be around 80% on a multi-gram scale .Molecular Structure Analysis
The molecular structure of Methyl 5-bromo-2,3-dimethoxybenzoate consists of a benzene ring with two methoxy groups (-OCH3) at positions 2 and 3, a bromine atom at position 5, and a methyl ester group (-COOCH3) attached to the carboxyl group . The average mass of the molecule is 275.096 Da .Physical And Chemical Properties Analysis
Methyl 5-bromo-2,3-dimethoxybenzoate is a solid compound . It has a molecular weight of 275.1 . The boiling point is reported to be 349.1°C at 760 mmHg .Scientific Research Applications
- Bromination Reactions : Methyl 5-bromo-2,3-dimethoxybenzoate can serve as a starting material for the synthesis of other compounds. For instance, it has been investigated in bromination reactions .
- Intermediate for Mycophenolic Acid Analogues : It plays a crucial role in the synthesis of 5,7-dimethoxy-4-methylphthalide, which is an intermediate in the production of mycophenolic acid and its analogues .
Synthetic Chemistry and Medicinal Chemistry
Mechanism of Action
Target of Action
Methyl 5-bromo-2,3-dimethoxybenzoate is a complex organic compoundSimilar compounds are known to interact with various enzymes and receptors in the body, influencing their function .
Mode of Action
It’s known that brominated compounds often act as electrophiles, reacting with nucleophiles in the body . The bromine atom in the compound can be replaced by a nucleophile in a substitution reaction . This can lead to changes in the structure and function of the target molecule .
Biochemical Pathways
Brominated compounds are often involved in halogenation reactions, which can influence various biochemical pathways .
Pharmacokinetics
Similar organic compounds are usually well-absorbed in the body, distributed to various tissues, metabolized primarily in the liver, and excreted in urine and feces .
Result of Action
The introduction of a bromine atom can significantly alter the properties of the target molecule, potentially influencing its function .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of Methyl 5-bromo-2,3-dimethoxybenzoate. For instance, the rate of bromination reactions can be influenced by the pH of the environment .
properties
IUPAC Name |
methyl 5-bromo-2,3-dimethoxybenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO4/c1-13-8-5-6(11)4-7(9(8)14-2)10(12)15-3/h4-5H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNLKQPLNPYMCAO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)C(=O)OC)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20631971 |
Source
|
| Record name | Methyl 5-bromo-2,3-dimethoxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20631971 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
83131-08-2 |
Source
|
| Record name | Methyl 5-bromo-2,3-dimethoxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20631971 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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